Cas no 1804847-33-3 (Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804847-33-3
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833149
• Update Time: 2025-05-22

Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)5-6(14)3(13(16)17)2-4(12-5)19-8(9,10)11/h2,14H,1H3
• InChI Key： ZHGNJDPGVLBEEP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(C(=O)OC)=N1)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.6
• Topological Polar Surface Area: 115

Additional information on Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-Hydroxy-4-Nitro-6-(Trifluoromethoxy)Pyridine-2-Carboxylate: A Comprehensive Overview

Methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate is a highly specialized organic compound with the CAS number 1804847-33-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 3, a nitro group at position 4, a trifluoromethoxy group at position 6, and a methyl ester group at position 2. These substituents impart the molecule with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and esterifications. The introduction of the trifluoromethoxy group is particularly challenging due to its strong electron-withdrawing nature, which can influence the reactivity of the pyridine ring during subsequent transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and environmental impact.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups provides ample opportunities for further derivatization, allowing chemists to explore diverse pharmacophores with potential therapeutic effects. For instance, the hydroxyl group can be converted into various bioisosteres, while the nitro group can be reduced to an amine or other nitrogen-containing functionalities to enhance bioavailability or target specific receptors.

In addition to its role in pharmaceuticals, methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in agrochemical applications. The trifluoromethoxy group is known to confer resistance to certain herbicides and pesticides, making this compound a candidate for developing more effective crop protection agents. Recent studies have also highlighted its potential as a building block for advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties can be tailored for specific applications.

The structural versatility of this compound has also made it a valuable tool in academic research. Its use as a model system for studying electron transfer mechanisms and excited-state dynamics has provided insights into fundamental aspects of organic chemistry. Furthermore, the compound's ability to act as a ligand in metal complexes has opened new avenues for catalysis and coordination chemistry.

From an environmental standpoint, understanding the fate and behavior of methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate in natural systems is crucial for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways under various conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring that any commercial applications of this compound are conducted responsibly and in compliance with regulatory standards.

In conclusion, methyl 3-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate represents a fascinating example of how complex organic molecules can be designed and synthesized to meet the demands of modern science and industry. With ongoing advancements in synthetic methodologies and an increasing understanding of its properties, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.